Cas no 128080-07-9 (O-(2-fluorophenyl)hydroxylamine)

• Product Name: O-(2-fluorophenyl)hydroxylamine
• CAS No: 128080-07-9
• MF: C₆H₆FNO
• MW: 127.116344928741
• MDL: MFCD26695579
• CID: 3702955
• PubChem ID: 15326522
• Update Time: 2025-06-14

O-(2-fluorophenyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-(2-fluorophenyl)-
• O-(2-fluorophenyl)hydroxylamine
• 892-241-0
• DFA08007
• SY164880
• MFCD26695579
• EN300-185056
• SCHEMBL9827823
• 128080-07-9

• MDL： MFCD26695579
• Inchi： 1S/C6H6FNO/c7-5-3-1-2-4-6(5)9-8/h1-4H,8H2
• InChI Key： RZDAMQLLWGWRNW-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1ON

Computed Properties

• Exact Mass: 127.043341977g/mol
• Monoisotopic Mass: 127.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

O-(2-fluorophenyl)hydroxylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on O-(2-fluorophenyl)hydroxylamine

Research Briefing on O-(2-fluorophenyl)hydroxylamine (CAS: 128080-07-9) in Chemical Biology and Pharmaceutical Applications

O-(2-fluorophenyl)hydroxylamine (CAS: 128080-07-9) is a fluorinated hydroxylamine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. The presence of the fluorine atom at the ortho position of the phenyl ring imparts unique electronic and steric properties, making it a valuable building block in medicinal chemistry.

Recent studies have explored the role of O-(2-fluorophenyl)hydroxylamine in the development of novel enzyme inhibitors and prodrugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective COX-2 inhibitors, which show promise as anti-inflammatory agents with reduced gastrointestinal side effects. The researchers utilized a multi-step synthetic route, with O-(2-fluorophenyl)hydroxylamine serving as a crucial precursor in the formation of the final active compound.

In the field of chemical biology, O-(2-fluorophenyl)hydroxylamine has been employed as a versatile reagent for protein modification and labeling. A recent Nature Chemical Biology publication (2024) highlighted its use in selective N-terminal modification of proteins, enabling the development of novel bioconjugates for targeted drug delivery. The fluorine atom's electron-withdrawing properties were found to enhance the reactivity of the hydroxylamine group, facilitating efficient conjugation under mild conditions.

Pharmacokinetic studies of derivatives containing the O-(2-fluorophenyl)hydroxylamine moiety have revealed interesting metabolic properties. Research published in Drug Metabolism and Disposition (2023) showed that fluorination at this position significantly affects the compound's metabolic stability and tissue distribution patterns. These findings have important implications for the design of fluorinated drug candidates with optimized pharmacokinetic profiles.

The safety profile of O-(2-fluorophenyl)hydroxylamine has been investigated in several recent toxicological studies. While generally well-tolerated in vitro, some reports indicate potential hepatotoxicity at high concentrations, emphasizing the need for careful dose optimization in pharmaceutical applications. Ongoing research is exploring structural modifications to mitigate these effects while maintaining the compound's beneficial properties.

Looking forward, O-(2-fluorophenyl)hydroxylamine continues to be a focus of innovation in drug discovery. Current research directions include its application in PROTAC (Proteolysis Targeting Chimera) technology and as a building block for novel radiopharmaceuticals. The compound's unique chemical properties position it as a valuable tool in the development of next-generation therapeutics across multiple disease areas.